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Compound of Interest

Compound Name: 3-Phenethyl-piperazin-2-one

Cat. No.: B13697798

Get Quote

Executive Summary
The compound 3-Phenethyl-piperazin-2-one represents a constrained peptidomimetic

scaffold. Unlike flexible linear amines, the piperazin-2-one core introduces structural rigidity,

potentially enhancing target selectivity. However, the incorporation of a lipophilic phenethyl side

chain at the C3 position introduces specific metabolic liabilities that must be managed early in

the lead optimization phase.

This guide provides a predictive analysis of the compound's ADME (Absorption, Distribution,

Metabolism, Excretion) profile and outlines the mandatory experimental workflows to validate

these predictions.

Physicochemical Landscape (In Silico Profiling)
Before wet-lab validation, we establish the baseline physicochemical properties. The 3-

phenethyl group significantly alters the polarity of the parent piperazinone ring.

Predicted Property Table
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Parameter Predicted Value
Implication for
Bioavailability

Molecular Weight (MW) ~204.27 Da
Favorable for oral absorption

(<500 Da).

cLogP 1.2 – 1.6

Optimal lipophilicity for

membrane permeability

without severe solubility

issues.

TPSA ~41 Å²

High passive permeability

expected (Rule of Thumb:

<140 Å²).

H-Bond Donors (HBD) 2 (Amide NH, Amine NH) Within Lipinski limits (<5).

pKa (Basic N4) ~8.5 – 9.0

Largely ionized at

physiological pH (7.4), aiding

solubility but potentially limiting

passive diffusion unless

transport is active.

BCS Classification Class I or III

Likely High Solubility / High

Permeability (Class I) or Low

Permeability (Class III)

depending on specific salt

form.

Scientific Insight: The lactam (amide) nitrogen at position 1 is non-basic. The secondary amine

at position 4 is the primary ionization center. The phenethyl group adds sufficient lipophilicity to

counterbalance the polar lactam core, suggesting good blood-brain barrier (BBB) penetration

potential if the pKa is optimized.

Metabolic Stability & Soft Spot Analysis
The metabolic fate of 3-Phenethyl-piperazin-2-one is dictated by two competing regions: the

electron-rich aromatic ring and the accessible secondary amine.
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Primary Metabolic Pathways (Phase I & II)[1][2]
Aromatic Hydroxylation (Major): The phenyl ring of the phenethyl group is a prime target for

CYP2D6 and CYP3A4. Hydroxylation is expected primarily at the para-position, followed by

ortho-position.

Benzylic Oxidation (Minor): The methylene carbons of the phenethyl chain are susceptible to

oxidation, leading to alcohol formation and subsequent dehydrogenation to a ketone.

N-Glucuronidation (Phase II): The secondary amine (N4) and the amide nitrogen (N1) are

potential sites for conjugation, though N4 is sterically more accessible.

Visualization: Predicted Metabolic Map
The following diagram illustrates the cascade from the parent compound to its likely

metabolites.
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Caption: Predicted Phase I and Phase II metabolic trajectories for 3-Phenethyl-piperazin-2-
one. Red nodes indicate high-risk clearance pathways.

Bioavailability Estimation
Based on the physicochemical data and metabolic predictions, the oral bioavailability (%F) is

estimated as follows:
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Absorption (Fa):High (>80%). The molecular weight and LogP suggest excellent intestinal

uptake.

First-Pass Metabolism (Fg):Moderate. The exposed phenyl ring and secondary amine make

the compound vulnerable to hepatic extraction.

Prediction: Oral bioavailability is likely 30-50% in non-optimized forms.

Optimization Strategy: To improve metabolic stability, consider fluorination of the phenyl ring

(blocking CYP attack) or N-alkylation of the piperazine nitrogen (reducing glucuronidation).

Experimental Validation Protocols
To confirm the in silico models, the following standardized assays are required. These protocols

are designed to be self-validating with internal controls.

Workflow Visualization: The Screening Funnel
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Compound Synthesis

Tier 1: Solubility & PAMPA
(Physicochemical)

Tier 2: Microsomal Stability
(Metabolic Clearance)

If Soluble > 10µM

Tier 3: Caco-2 Permeability
(Transporters/Efflux)

If t1/2 > 30 min

Tier 4: In Vivo PK (Rat)
(Bioavailability)

If Papp > 10^-6 cm/s
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Caption: Sequential ADME screening funnel. Progression requires meeting specific threshold

criteria at each tier.

Protocol A: Microsomal Stability Assay (Metabolic
Clearance)
Objective: Determine intrinsic clearance (

) and half-life (

).

Preparation:
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Prepare a 10 mM stock of 3-Phenethyl-piperazin-2-one in DMSO.

Dilute to 1 µM working solution in phosphate buffer (100 mM, pH 7.4).

Incubation:

Mix 1 µM compound with pooled liver microsomes (human/rat, 0.5 mg/mL protein) and

pre-incubate at 37°C for 5 min.

Start Reaction: Add NADPH-regenerating system (1 mM NADP+, 5 mM G6P, 1 U/mL

G6PDH).

Controls: Include Verapamil (high clearance) and Warfarin (low clearance) as reference

standards.

Sampling:

Aliquot 50 µL at t = 0, 5, 15, 30, and 60 min.

Quench: Add 150 µL ice-cold acetonitrile (containing internal standard, e.g., Tolbutamide).

Analysis:

Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS (MRM mode).

Calculation: Plot ln(% remaining) vs. time. Slope

gives

.

Protocol B: Caco-2 Permeability Assay (Bioavailability
Proxy)
Objective: Predict intestinal absorption and identify efflux liability (P-gp substrate).

Cell Culture: Use Caco-2 cells grown on Transwell® polycarbonate filters (21-day culture) to

form a polarized monolayer.
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Integrity Check: Measure Transepithelial Electrical Resistance (TEER). Reject wells with

TEER < 300 Ω·cm².

Transport Study:

Apical to Basolateral (A->B): Add 10 µM compound to the apical chamber (pH 6.5).

Sample basolateral chamber (pH 7.4) at 60 and 120 min.

Basolateral to Apical (B->A): Add 10 µM compound to basolateral chamber. Sample apical

chamber.

Calculation:

Calculate Apparent Permeability (

) =

.

Efflux Ratio:

.

Interpretation: If

, the compound is likely a P-gp substrate, limiting oral bioavailability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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